Cas no 1437435-90-9 (2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid)

• Product Name: 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid
• CAS No: 1437435-90-9
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 5150731
• Update Time: 2025-05-20

2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid
• 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid
• 2(1H)-Phthalazineacetic acid, 7-bromo-α-ethyl-1-oxo-

• Inchi： 1S/C12H11BrN2O3/c1-2-10(12(17)18)15-11(16)9-5-8(13)4-3-7(9)6-14-15/h3-6,10H,2H2,1H3,(H,17,18)
• InChI Key： ZRKKMAPWOHFPOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1N=CC2=C(C1=O)C=C(Br)C=C2)CC

2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid Security Information

• Storage Condition：(BD617163)

Additional information on 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid

Comprehensive Overview of 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid (CAS No. 1437435-90-9)

2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid (CAS No. 1437435-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phthalazine core and bromo substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, owing to its structural versatility and functional groups that enable further derivatization.

The compound's molecular structure combines a phthalazinone moiety with a butyric acid side chain, which enhances its solubility and reactivity in various chemical environments. This feature makes it a valuable building block for designing small-molecule inhibitors and therapeutic agents. Recent studies highlight its relevance in targeting enzyme inhibition, particularly in pathways associated with inflammation and oncology. The presence of the bromo group further allows for cross-coupling reactions, a hot topic in modern organic synthesis methodologies.

In the context of user-searched trends, questions like "What are the applications of phthalazine derivatives?" or "How is CAS 1437435-90-9 used in drug development?" reflect growing curiosity about this compound. Addressing these queries, 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid is often explored for its role in high-throughput screening and structure-activity relationship (SAR) studies. Its compatibility with click chemistry and bioconjugation techniques also aligns with the rising demand for precision medicine tools.

From a synthetic chemistry perspective, the compound's CAS No. 1437435-90-9 is frequently cited in patents and journals focusing on heterocyclic compounds. Its stability under physiological conditions makes it suitable for in vitro and in vivo assays, a key consideration for researchers optimizing lead compounds. Additionally, its carboxylic acid functionality allows for easy modification, catering to the need for tailored molecular probes in diagnostics.

Environmental and green chemistry advocates may inquire about the compound's sustainability profile. While 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid is primarily used in controlled laboratory settings, its synthesis can be optimized to minimize waste, aligning with green synthesis principles. This aspect resonates with the broader shift toward eco-friendly chemical processes in the pharmaceutical industry.

In summary, 2-(7-Bromo-1-oxo-1H-phthalazin-2-yl)-butyric acid (CAS No. 1437435-90-9) stands at the intersection of innovative drug design and cutting-edge synthetic chemistry. Its multifaceted applications and adaptability to modern research demands ensure its continued relevance in scientific advancements. As AI-driven drug discovery and computational modeling gain traction, compounds like this will play a pivotal role in bridging theoretical predictions with practical therapeutic solutions.